Cas no 136-23-2 (ZINC dibutyldithiocarbamate)

• Product Name: ZINC dibutyldithiocarbamate
• CAS No: 136-23-2
• MF: C₁₈H₃₆N₂S₄Zn
• MW: 474.160836219788
• MDL: MFCD00067274
• CID: 36361
• PubChem ID: 87566937
• Update Time: 2026-05-14

ZINC dibutyldithiocarbamate Chemical and Physical Properties

Names and Identifiers

• Zinc di-n-butyldithiocarbamate
• ZDBC
• zinc bis(dibutyldithiocarbamate)
• accelerator bz
• zincbutyldithiocarbamate
• zine dibutyl dithiocarbamate
• zinc dibutyl dithiocarbamate
• (dibutyldithiocarbamato)zinc(ii)
• accelbz
• acetozdbd
• bis(dibutylcarbamodithioato-s,s')-,(t-4)-zinc
• bis(dibutyldithiocarbamato)-zin
• bis(n,n-dibutyldithiocarbamato)zinc
• butazate
• butazate50-d
• butylziram
• dibutyl-carbamodithioicacizincsalt
• dibutyldithiocarbamicacidzincsalt
• dibutyldithio-carbamicacizinccomplex
• noccelerbz
• s')-bis(dibutylcarbamodithioato-(beta-4)-zin
• s')-bis(dibutylcarbamodithioato-(t-4)-zin
• soxinolbz
• usafgy-5
• vulcacure
• vulcacurezb
• vulcaurezb
• Zinc(II) Dibutyldithiocarbamate
• ZDBC（BZ）
• ZBC
• Dibutyldithiocarbamic acid zinc(II) salt
• zinc,N,N-dibutylcarbamodithioate
• Zinc N,N-dibutyldithiocarbamate
• Nsc3880
• Zinc dibutyldithiocarbamate
• zinc N,N-dibutylcarbamodithioate
• DSSTox_CID_1462
• DSSTox_RID_76169
• DSSTox_GSID_21462
• Zinc, bis(dibutylcarbamodithioato-.kappa.S,.kappa.S')-, (T-4)-
• C18H36N2S4Zn
• HNM5J934VP
• KSC494G7P
• Jsp002190
• Tox21_202601
• Tox21_113038
• ZINC dibutyldithiocarbamate

• MDL： MFCD00067274
• Inchi： 1S/2C9H19NS2.Zn/c2*1-3-5-7-10(9(11)12)8-6-4-2;/h2*3-8H2,1-2H3,(H,11,12);/q;;+2/p-2
• InChI Key： BOXSVZNGTQTENJ-UHFFFAOYSA-L
• SMILES： [Zn+2].[S-]C(N(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=S.[S-]C(N(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=S

Computed Properties

• Exact Mass: 472.10500
• Monoisotopic Mass: 472.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 112
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7
• Surface Charge: 0

Experimental Properties

• Color/Form: White to light gray powder
• Density: 1,21 g/cm3
• Melting Point: 107.0 to 111.0 deg-C
• Boiling Point: 257.7 oC at 760 mmHg
• Flash Point: 109.6 oC
• PSA: 128.05000
• LogP: 6.73950

ZINC dibutyldithiocarbamate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H317-H319-H335-H410
• Warning Statement： P261-P264-P271-P272-P273-P280-P302+P352+P333+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P391-P403+P233-P405-P501
• Hazardous Material transportation number：3077
• Hazard Category Code： R43: skin contact can produce allergic reactions. R36/37/38: irritating to eyes, respiratory tract and skin. R50/53: extremely toxic to aquatic organisms, which may cause long-term adverse effects on the aquatic environment.
• Safety Instruction： S26; S36/37/39; S61; S60; S24
• RTECS：ZH0175000
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39-S61-S60-S37-S24
• Risk Phrases：R36/37/38
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store in a cool, dry place in a sealed container.

Related Categories

• Other Chemical additives
• Catalysts and Inorganic Chemicals Catalysts

Additional information on ZINC dibutyldithiocarbamate

Market Research and Analysis of ZINC Dibutyldithiocarbamate in Chemical-Biomedical Fields

ZINC dibutyldithiocarbamate, identified by the CAS number 136-23-2, is a compound of significant interest in the chemical-biomedical industry. This compound has been extensively studied for its potential applications in drug development, catalytic processes, and as a stabilizing agent in various chemical formulations.

Recent studies have highlighted the role of ZINC dibutyldithiocarbamate in enhancing the stability and bioavailability of pharmaceutical compounds. Its unique chemical properties make it an ideal candidate for use in the synthesis of complex organic molecules, particularly those with therapeutic potential.

The global market for ZINC dibutyldithiocarbamate is driven by increasing demand from the pharmaceutical and biotechnology sectors. Key players in this market are focusing on improving production efficiency and exploring new application areas to meet the growing demand.

Research findings indicate that ZINC dibutyldithiocarbamate exhibits promising anti-inflammatory and antioxidant properties, which could pave the way for its use in treating chronic diseases such as arthritis and cardiovascular disorders. These discoveries have sparked interest among researchers and manufacturers alike.

As the chemical-biomedical industry continues to evolve, ZINC dibutyldithiocarbamate is expected to play a pivotal role in advancing drug delivery systems and therapeutic interventions. Its versatility and potential for innovation make it a valuable asset in this dynamic field.